Cas no 2679826-63-0 ((2R)-2-{(tert-butoxy)carbonylamino}-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid)

• Product Name: (2R)-2-{(tert-butoxy)carbonylamino}-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid
• CAS No: 2679826-63-0
• MF: C₁₁H₁₇N₃O₅
• MW: 271.269782781601
• CID: 5652191
• PubChem ID: 165910357
• Update Time: 2025-11-06

(2R)-2-{(tert-butoxy)carbonylamino}-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2679826-63-0
• (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid
• EN300-28258333
• (2R)-2-{(tert-butoxy)carbonylamino}-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid

• Inchi： 1S/C11H17N3O5/c1-11(2,3)19-10(18)14-7(8(15)16)4-6-5-12-9(17)13-6/h5,7H,4H2,1-3H3,(H,14,18)(H,15,16)(H2,12,13,17)/t7-/m1/s1
• InChI Key： CHGVQMPAMWUFOT-SSDOTTSWSA-N
• SMILES： O(C(N[C@@H](C(=O)O)CC1=CNC(N1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 271.11682065g/mol
• Monoisotopic Mass: 271.11682065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 117Ų

Additional information on (2R)-2-{(tert-butoxy)carbonylamino}-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid

Comprehensive Overview of (2R)-2-{(tert-butoxy)carbonylamino}-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid (CAS No. 2679826-63-0)

The compound (2R)-2-{(tert-butoxy)carbonylamino}-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid (CAS No. 2679826-63-0) is a chiral amino acid derivative that has garnered significant attention in the fields of medicinal chemistry and peptide synthesis. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a hydroxy-imidazole moiety, makes it a versatile building block for drug discovery and biochemical research. Researchers are increasingly exploring its potential in the development of novel therapeutics, particularly in targeting enzyme inhibition and modulating protein-protein interactions.

One of the key reasons for the growing interest in CAS No. 2679826-63-0 is its role in the synthesis of peptidomimetics and small-molecule inhibitors. The Boc-protected amino acid group ensures stability during synthetic processes, while the hydroxy-imidazole side chain offers hydrogen-bonding capabilities, which are critical for binding to biological targets. This compound is often utilized in the design of protease inhibitors and kinase modulators, aligning with current trends in precision medicine and targeted therapy.

In recent years, the demand for chiral amino acid derivatives like (2R)-2-{(tert-butoxy)carbonylamino}-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid has surged due to their applications in bioconjugation and drug delivery systems. The compound's ability to integrate into peptide backbones while maintaining stereochemical integrity makes it invaluable for creating biocompatible materials and therapeutic peptides. Additionally, its imidazole ring contributes to metal chelation properties, which are being explored in catalytic applications and bioimaging technologies.

From an industrial perspective, CAS No. 2679826-63-0 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are investigating eco-friendly methods for its production, such as enzymatic catalysis and solvent-free reactions, to reduce environmental impact. This aligns with the broader scientific community's focus on green pharmaceuticals and circular economy principles. Moreover, the compound's stability under physiological conditions makes it a candidate for oral drug formulations, addressing a common challenge in bioavailability optimization.

The structural features of (2R)-2-{(tert-butoxy)carbonylamino}-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid also make it a subject of interest in computational chemistry and molecular docking studies. Advanced modeling techniques are being employed to predict its interactions with biological targets, accelerating the discovery of next-generation therapeutics. As the pharmaceutical industry shifts toward AI-driven drug design, compounds like this are becoming pivotal in virtual screening pipelines.

In summary, CAS No. 2679826-63-0 represents a multifaceted tool for modern drug development and biochemical research. Its applications span from peptide engineering to catalysis, reflecting the compound's adaptability to diverse scientific challenges. As research continues to uncover its potential, this amino acid derivative is poised to play a critical role in advancing personalized medicine and sustainable chemistry initiatives worldwide.